Cas no 1317-39-1 (Copper(I) oxide)

Cuprous oxide is a monovalent copper oxide, a bright red powdery solid, almost insoluble in water, disproportionated into divalent copper and copper monomers in acidic solution, and gradually oxidized into black copper oxide in wet air. Cuprous oxide is mainly used to make antifouling paint on the bottom of ships (used to kill low-grade marine animals) \ pesticides, as well as various copper salts \ analytical reagents \ red glass, and also used to prepare copper plating and copper alloy plating solutions< Br>

Copper(I) oxide structure

Product Name:Copper(I) oxide

CAS No:1317-39-1

Molecular Formula:Cu₂O

Molecular Weight:143.09

MDL:MFCD00010974

CID:41226

Copper(I) oxide Properties

Names and Identifiers

- Copper(I) oxide
- Cuprous oxide
- Copperoxideminredpowder
- dicopper oxide
- CopperIoxide
- Curpous oxide
- Copper(I)oxide-redpowder
- Copper oxide (Cu2O)
- copper(1+) oxide
- copper,hydrate
- C.I. 77402
- Copox
- Cu2-O
- Cuprox
- Nordox
- Kuprite
- Perecot
- Perenex
- Perenox
- Caocobre
- Cupramar
- +Expand
- MDL： MFCD00010974
- InChIKey： BERDEBHAJNAUOM-UHFFFAOYSA-N
- Inchi： 1S/2Cu.O/q2*+1;-2
- SMILES： [Cu+].[Cu+].[O-2]

Computed Properties

Exact Mass: 141.85400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 143.869767
Heavy Atom Count: 3
Complexity: 2.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 3
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 1

Experimental Properties

LogP: -0.12380
PSA: 0.00000
Merck: 14,2664
Refractive Index: 2.705
Water Partition Coefficient: Almost insoluble
Boiling Point: 1800 ºC
Melting Point: 1232 ºC
Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c
Solubility: It is insoluble in water and organic solvents
Color/Form: 1.5 % (w/v) in ethanol
Color/Form: Red or dark red octahedral cubic crystalline powder. It will quickly turn blue in the air and gradually oxidize to black copper oxide in the wet air.
Stability/Shelf Life: Stable. May be air or light sensitive.
Solubility: Insoluble in water and alcohol, soluble in hydrochloric acid, ammonium chloride, ammonia water, slightly soluble in nitric acid. Dissolve in hydrochloric acid to form white crystalline powder of cuprous chloride. Copper salt is formed in the presence of dilute sulfuric acid and dilute nitric acid. It turns blue rapidly in the air. It can be dissolved in concentrated alkali, ferric chloride and other solutions.
Sensitiveness: Air & Moisture Sensitive
Density: 6 g/mL at 25 °C(lit.)

Copper(I) oxide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB45771-25g	Copper(i) oxide	1317-39-1	98%	25g	$10.00	2024-04-20
abcr	AB209068-25 g	Copper(I) oxide, 99% (metals basis); .	1317-39-1	99%	25 g	€61.30	2023-07-20
Ambeed	A575762-25g	Copper(I) oxide	1317-39-1	98%	25g	$13.0	2024-05-30
Cooke Chemical	A2395412-1g	Curpous oxide	1317-39-1	99.99%metalsbasis	1g	RMB 143.20	2023-09-07
TRC	C685335-5g	Copper(I) Oxide	1317-39-1		5g	$ 57.00	2023-09-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A14436-500g	Copper(I) oxide, 97%	1317-39-1	97%	500g	￥615.00	2023-03-15
AN HUI DUN MAO XIN CAI LIAO Technology Co., Ltd.	H13848-100g		1317-39-1	97%	100g	￥49.0	2023-09-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C118632-1g	Copper(I) oxide	1317-39-1	99.99% metals basis	1g	¥185.90	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1085335-100g	Cuprous oxide, 97.0%	1317-39-1	97%	100g	￥43	2023-03-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	C37380-100g	Copper(I) oxide	1317-39-1	AR，97%	100g	¥29.0	2024-07-15